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Compound of Interest

Compound Name:
3-(3-Nitrophenyl)-3-

oxopropanenitrile

Cat. No.: B1313947 Get Quote

An in-depth technical guide on the safety, handling, and toxicology of 3-(3-Nitrophenyl)-3-
oxopropanenitrile for researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety data sheet (SDS). Always consult the official SDS from the supplier

before handling this chemical and adhere to all institutional and regulatory safety protocols.

Chemical Identification
Property Value

Chemical Name 3-(3-Nitrophenyl)-3-oxopropanenitrile

Synonyms 3-Nitrobenzoylacetonitrile

CAS Number 21667-64-1

Molecular Formula C₉H₆N₂O₃

Molecular Weight 190.16 g/mol

Chemical Structure ```

O=C(C#N)c1cccc(c1)

Caption: Synthesis of 3-(3-Nitrophenyl)-3-oxopropanenitrile.
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Experimental Workflow:
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Dissolve 3'-nitroacetophenone
and ethyl cyanoformate in solvent

Slowly add base
(e.g., sodium ethoxide)

Stir at room temperature

Monitor reaction by TLC

Quench with acid

Reaction complete

Extract with organic solvent

Dry organic layer

Concentrate under reduced pressure

Purify by chromatography or recrystallization
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Caption: General experimental workflow for synthesis.

Reactivity and Stability
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents, strong bases.[1]

Hazardous Decomposition Products: Combustion may produce carbon oxides (CO, CO₂),

nitrogen oxides (NOx), and hydrogen cyanide.

Hazardous Reactions: Aromatic nitro compounds may react explosively with bases like

sodium hydroxide.[1]

First-Aid Measures
Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Get medical

attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Disposal Considerations
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Dispose of contents/container in accordance with local, regional, national, and international

regulations. Contact a licensed professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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